Cas no 899350-97-1 (5-chloro-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 899350-97-1
• MF: C₁₃H₇Cl₂N₃O₂S
• MW: 340.184579133987
• CID: 5842934
• PubChem ID: 3374065
• Update Time: 2025-10-23

5-chloro-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
• 5-chloro-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• AKOS024607658
• SCHEMBL17716990
• 899350-97-1
• F1374-0036
• 5-chloro-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

• Inchi： 1S/C13H7Cl2N3O2S/c14-8-4-2-1-3-7(8)12-17-18-13(20-12)16-11(19)9-5-6-10(15)21-9/h1-6H,(H,16,18,19)
• InChI Key： XSYIEEKCTRCKNT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC=C3Cl)O2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 338.9636030g/mol
• Monoisotopic Mass: 338.9636030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.573±0.06 g/cm3(Predicted)
• pka: 9.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

5-Chloro-N-(5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl)Thiophene-2-Carboxamide (CAS No 899350-97-1)

The compound 5-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide (CAS No 899350-97-1) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications.

The molecular structure of this compound is characterized by a thiophene ring substituted with a chlorine atom at the 5-position and a carboxamide group attached to the nitrogen atom of an oxadiazole ring. The oxadiazole moiety itself is further substituted with a chlorophenyl group at the 5-position, creating a molecule with multiple sites for potential interactions. This intricate architecture makes the compound a promising candidate for various applications, including as a building block in drug design and as a component in advanced materials.

Recent studies have highlighted the potential of oxadiazole-containing compounds in drug discovery, particularly in the development of anti-cancer agents. The oxadiazole ring is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and stability. In this context, 5-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide has shown promise as a lead compound in anti-tumor research. Its ability to inhibit specific enzymes involved in cancer cell proliferation has been demonstrated in vitro, making it a valuable tool for further exploration in oncology.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The thiophene ring is well-known for its role in conjugated systems, which are essential in organic electronics. Researchers have explored the use of this compound as a component in organic semiconductors and light-emitting diodes (LEDs). Its ability to participate in π-conjugation systems makes it an attractive candidate for enhancing the performance of these devices.

The synthesis of 5-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent substitution reactions to introduce the thiophene and chlorophenyl groups. These steps are critical not only for obtaining the desired product but also for maintaining the integrity of the functional groups necessary for its biological and electronic applications.

From an environmental perspective, understanding the behavior of this compound in different ecosystems is crucial. Recent studies have focused on its degradation pathways under various conditions, such as exposure to sunlight or microbial activity. These studies aim to assess its potential impact on the environment and guide its safe handling and disposal.

In conclusion, 5-chloro-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide (CAS No 899350-97